Cas no 64193-00-6 (Phenylalanine-carboxy-13C(9CI))

• Product Name: Phenylalanine-carboxy-13C(9CI)
• CAS No: 64193-00-6
• MF: C₉H₁₁NO₂
• MW: 166.181797266006
• MDL: MFCD00084035
• CID: 500017
• PubChem ID: 16213431
• Update Time: 2025-04-19

Phenylalanine-carboxy-13C(9CI) Chemical and Physical Properties

Names and Identifiers

• Phenylalanine-carboxy-13C(9CI)
• [carboxy-13C]phenylalanine
• 1-13C-Phenylalanin
• 489085_ALDRICH
• DL-< 1-13C> phenylalanine
• DL-Phenylalanine-1-13C
• phenylalanine-1-13C
• SureCN1331777
• 64193-00-6
• 2-amino-3-phenyl(113C)propanoic acid
• (~13~C)Phenylalanine
• DL-Phenylalanine-1-13C, 99 atom % 13C
• DTXSID60583945
• SCHEMBL1331777

• MDL： MFCD00084035
• Inchi： 1S/C9H11NO2/c10-8(9(11)12)6-7-4-2-1-3-5-7/h1-5,8H,6,10H2,(H,11,12)/i9+1
• InChI Key： COLNVLDHVKWLRT-QBZHADDCSA-N
• SMILES： O[13C](C(CC1C=CC=CC=1)N)=O

Computed Properties

• Exact Mass: 166.082333429g/mol
• Monoisotopic Mass: 166.082333429g/mol
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• Color/Form: Not available
• Density: 1.201
• Melting Point: 266-267 °C (dec.)(lit.)
• Refractive Index: 1.576
• Solubility: Not available

Phenylalanine-carboxy-13C(9CI) Security Information

• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives